Cas no 1090781-15-9 (N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1090781-15-9
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 5847498
• PubChem ID: 41995363
• Update Time: 2025-11-01

N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26595426
• N-[3-(1H-benzimidazol-2-yl)propyl]-2-methylsulfanylpyridine-3-carboxamide
• AKOS033699856
• N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• 1090781-15-9
• Z196821152

• Inchi： 1S/C17H18N4OS/c1-23-17-12(6-4-11-19-17)16(22)18-10-5-9-15-20-13-7-2-3-8-14(13)21-15/h2-4,6-8,11H,5,9-10H2,1H3,(H,18,22)(H,20,21)
• InChI Key： UCFUKJNDJVHYBA-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCCCC1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 326.12013238g/mol
• Monoisotopic Mass: 326.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96Ų

Additional information on N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1090781-15-9)

N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1090781-15-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of benzimidazole derivatives, which are widely studied for their diverse biological activities. Its molecular structure combines a benzimidazole core with a pyridine-3-carboxamide moiety, linked via a propyl chain, and a methylsulfanyl group, making it a subject of interest for drug discovery and development.

In recent years, the demand for heterocyclic compounds like N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-2-(methylsulfanyl)pyridine-3-carboxamide has surged, driven by their relevance in medicinal chemistry and biotechnology. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given the prevalence of similar structures in FDA-approved drugs. The compound's CAS No. 1090781-15-9 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial labs.

The synthesis of N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-2-(methylsulfanyl)pyridine-3-carboxamide involves multi-step organic reactions, including condensation and functional group transformations. Its methylsulfanyl group enhances lipophilicity, which is critical for membrane permeability in drug candidates. This property aligns with current trends in drug design, where researchers prioritize compounds with balanced solubility and bioavailability. The compound's benzimidazole scaffold also contributes to its stability under physiological conditions, a key factor in preclinical studies.

From an SEO perspective, queries related to "benzimidazole derivatives," "pyridine-3-carboxamide synthesis," and "CAS 1090781-15-9 applications" are trending in scientific search engines. These keywords highlight the compound's relevance to cancer research, neurodegenerative diseases, and antiviral therapies, which are hot topics in 2024. Notably, the compound's structural analogs have shown promise in targeting protein-protein interactions, a frontier in precision medicine.

In summary, N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1090781-15-9) represents a versatile building block in modern pharmaceutical chemistry. Its design leverages the therapeutic potential of heterocyclic frameworks, addressing contemporary challenges in drug delivery and targeted therapy. As research progresses, this compound is poised to play a pivotal role in advancing small-molecule therapeutics and biomarker discovery.